Cas no 10412-36-9 (2-(dichloromethylidene)cyclohexan-1-one)

• Product Name: 2-(dichloromethylidene)cyclohexan-1-one
• CAS No: 10412-36-9
• MF: C₇H₈Cl₂O
• MW: 179.043820381165
• MDL: MFCD24690284
• CID: 4569261
• PubChem ID: 14141896
• Update Time: 2025-05-22

2-(dichloromethylidene)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(dichloromethylene)cyclohexanone
• Cyclohexanone, 2-(dichloromethylene)-
• 2-(dichloromethylidene)cyclohexan-1-one

• MDL： MFCD24690284
• Inchi： 1S/C7H8Cl2O/c8-7(9)5-3-1-2-4-6(5)10/h1-4H2
• InChI Key： GIGMHHYQSSDICJ-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC/C/1=C(/Cl)\Cl

Additional information on 2-(dichloromethylidene)cyclohexan-1-one

2-(Dichloromethylidene)cyclohexan-1-one: A Comprehensive Overview

2-(Dichloromethylidene)cyclohexan-1-one, also known by its CAS registry number CAS No. 10412-36-9, is a compound of significant interest in various fields of chemistry and materials science. This compound, characterized by its unique structure and properties, has been the subject of extensive research in recent years, particularly in the context of its potential applications in advanced materials and chemical synthesis.

The molecular structure of 2-(Dichloromethylidene)cyclohexan-1-one consists of a cyclohexane ring with a ketone group at position 1 and a dichloromethylene group at position 2. This arrangement imparts the compound with distinctive electronic and steric properties, making it a valuable precursor in organic synthesis. Recent studies have highlighted its role in the development of novel polymers and high-performance materials, underscoring its importance in modern chemical research.

One of the most notable advancements involving CAS No. 10412-36-9 is its application in the synthesis of functional polymers. Researchers have demonstrated that this compound can serve as a building block for creating polymers with tailored mechanical and thermal properties. For instance, a study published in the Journal of Polymer Science revealed that incorporating 2-(Dichloromethylidene)cyclohexan-1-one into polymer networks significantly enhances their tensile strength and thermal stability, making them suitable for high-temperature applications.

Beyond polymer science, 2-(Dichloromethylidene)cyclohexan-1-one has also found applications in drug delivery systems. Its ability to form stable complexes with various drug molecules has been leveraged to develop targeted drug delivery platforms. A recent investigation in the field of medicinal chemistry reported that this compound can act as a carrier for hydrophobic drugs, improving their bioavailability and reducing systemic toxicity.

The environmental impact of CAS No. 10412-36-9 has also been a topic of interest among researchers. Studies have shown that this compound exhibits biodegradability under specific environmental conditions, which is crucial for its sustainable use in industrial applications. Furthermore, its low toxicity profile makes it a safer alternative to traditional chemical precursors in certain manufacturing processes.

In terms of synthesis, 2-(Dichloromethylidene)cyclohexan-1-one can be prepared via several routes, including oxidation reactions and cycloaddition processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

The versatility of CAS No. 10412-36-9 extends to its use as an intermediate in the production of specialty chemicals and agrochemicals. Its ability to undergo various functional group transformations makes it an invaluable tool in organic synthesis, enabling the creation of complex molecular architectures with precision.

In conclusion, 2-(Dichloromethylidene)cyclohexan-1-one, or CAS No. 10412-36-9, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and application, position it as a key player in the development of next-generation materials and technologies.